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Compound of Interest

Compound Name: (Rac)-Lys-SMCC-DM1

Cat. No.: B15608769 Get Quote

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling (Rac)-Lys-SMCC-DM1. The following procedural

guidance outlines the necessary personal protective equipment (PPE), operational plans for

handling, and protocols for disposal to ensure a safe laboratory environment. (Rac)-Lys-
SMCC-DM1 is a linker-payload component containing DM1, a potent cytotoxic agent that

inhibits tubulin polymerization.[1][2][3][4][5] Therefore, it must be handled with extreme caution

in a controlled laboratory setting.

Personal Protective Equipment (PPE)
Due to the cytotoxic nature of DM1, a comprehensive PPE strategy is mandatory to prevent

exposure through skin contact, inhalation, or accidental ingestion.[6][7][8] The minimum

required PPE for handling (Rac)-Lys-SMCC-DM1 includes:

Gloves: Double gloving with chemotherapy-rated nitrile gloves is required. Change gloves

immediately if contaminated and after each handling session.

Gown: A disposable, fluid-resistant gown should be worn to protect clothing and skin.[7]

Eye Protection: Chemical splash goggles or a full-face shield must be worn to protect from

splashes.[7][9]

Respiratory Protection: When handling the powdered form of the compound or if there is a

risk of aerosol generation, a properly fitted N95 respirator or a higher level of respiratory
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protection is necessary.[7][10]

Quantitative Data Summary
Parameter Value Source

Purity 98.18% MedchemExpress[1]

Molecular Weight 1103.71 g/mol
Selleck Chemicals, BLD

Pharm[3][11]

Storage (Powder) -20°C for 3 years Selleck Chemicals[3]

Storage (Stock Solution)
-80°C for 6 months; -20°C for 1

month (stored under nitrogen)
MedchemExpress[1][2]

Solubility in DMSO ≥ 2.5 mg/mL (2.27 mM) MedchemExpress[1]

Operational Plan
A meticulous, step-by-step approach is essential for safely handling (Rac)-Lys-SMCC-DM1
from receipt to disposal.

1. Receiving and Storage:

Upon receipt, visually inspect the package for any signs of damage or leakage.

Wear appropriate PPE when unpacking.

Store the compound in a clearly labeled, dedicated, and secure location at the

recommended temperature (-20°C for powder).[3]

Maintain an accurate inventory of the compound.

2. Preparation and Handling:

All handling of (Rac)-Lys-SMCC-DM1, especially weighing and reconstitution of the powder,

must be conducted in a certified chemical fume hood or a biological safety cabinet to

minimize inhalation exposure.[9]

Before starting, ensure a cytotoxic spill kit is readily available.[9]
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Use dedicated equipment (spatulas, weigh boats, etc.) for handling the compound.

To prepare a stock solution, slowly add the solvent to the vial containing the powder to avoid

generating dust.

3. Spill Management:

In the event of a spill, immediately alert others in the area and restrict access.

Wearing full PPE, including respiratory protection, manage the spill according to established

laboratory protocols for cytotoxic agents.[6][8][10]

Use a cytotoxic spill kit to absorb and decontaminate the affected area.

All materials used for cleanup must be disposed of as cytotoxic waste.[6]

Disposal Plan
Proper disposal of (Rac)-Lys-SMCC-DM1 and all contaminated materials is critical to prevent

environmental contamination and accidental exposure.

Liquid Waste: All liquid waste containing (Rac)-Lys-SMCC-DM1 should be collected in

clearly labeled, leak-proof containers designated for cytotoxic waste.

Solid Waste: All solid waste, including gloves, gowns, weigh boats, pipette tips, and any

other contaminated disposable materials, must be placed in a designated, sealed cytotoxic

waste container.[7]

Sharps: Needles and other sharps must be disposed of in a puncture-resistant sharps

container.[12][13]

Decontamination: All non-disposable equipment and work surfaces should be

decontaminated using an appropriate cleaning solution, such as a detergent solution,

followed by a validated chemical deactivating agent if available.[7]

Final Disposal: All cytotoxic waste must be disposed of through a licensed hazardous waste

disposal service in accordance with local, state, and federal regulations.
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Experimental Workflow
The following diagram outlines the standard workflow for handling (Rac)-Lys-SMCC-DM1 in a

laboratory setting.
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Caption: Workflow for safe handling of (Rac)-Lys-SMCC-DM1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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